Cas no 895789-56-7 (3-fluoro-N-{2-2-(2-fluorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}benzamide)

• Product Name: 3-fluoro-N-{2-2-(2-fluorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}benzamide
• CAS No: 895789-56-7
• MF: C₁₉H₁₄F₂N₄OS
• MW: 384.402469158173
• CID: 5516827
• Update Time: 2025-10-31

3-fluoro-N-{2-2-(2-fluorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 3-fluoro-N-[2-[2-(2-fluorophenyl)thiazolo[3,2-b][1,2,4]triazol-6-yl]ethyl]-
• 3-fluoro-N-{2-2-(2-fluorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}benzamide

• Inchi： 1S/C19H14F2N4OS/c20-13-5-3-4-12(10-13)18(26)22-9-8-14-11-27-19-23-17(24-25(14)19)15-6-1-2-7-16(15)21/h1-7,10-11H,8-9H2,(H,22,26)
• InChI Key： BHCSPBRZCGIZBC-UHFFFAOYSA-N
• SMILES： C(NCCC1N2C(SC=1)=NC(C1=CC=CC=C1F)=N2)(=O)C1=CC=CC(F)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 3-fluoro-N-{2-2-(2-fluorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}benzamide

Introduction to Compound with CAS No. 895789-56-7 and Product Name: 3-fluoro-N-{2-2-(2-fluorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}benzamide

The compound with the CAS number 895789-56-7 and the product name 3-fluoro-N-{2-2-(2-fluorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}benzamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in medicinal chemistry and drug development. The structural complexity and unique functional groups present in this molecule make it a promising candidate for further investigation in various therapeutic areas.

At the core of this compound's structure is a benzamide moiety, which is a well-known pharmacophore in drug design. Benzamides are frequently incorporated into therapeutic agents due to their ability to interact with biological targets in a highly specific manner. The presence of a fluoro substituent at the 3-position of the benzamide ring enhances the compound's metabolic stability and binding affinity to biological receptors. This modification is particularly important in the development of drugs that require prolonged half-life and increased efficacy.

The nitrogen-containing heterocycles in this compound, specifically the 1,2,4-triazole and 1,3-thiazole rings, contribute to its unique chemical properties. These heterocyclic systems are known for their ability to modulate biological pathways by acting as scaffolds for drug-like molecules. The 1,2,4-triazole ring is particularly interesting as it has been shown to exhibit antimicrobial and anti-inflammatory properties. Its incorporation into the molecular framework of this compound suggests potential therapeutic benefits in managing infections and inflammatory diseases.

The 1,3-thiazole ring further enhances the compound's pharmacological profile by providing additional sites for interaction with biological targets. Thiazole derivatives are widely studied for their bioactivity and have been successfully incorporated into drugs targeting various diseases. The combination of these heterocyclic systems with the benzamide core creates a multifaceted molecule that could potentially exhibit multiple modes of action.

One of the most notable features of this compound is its dual fluorine substitution pattern. The presence of fluorine atoms at both the 2-position of the phenyl ring and at the 6-position of the 1,3-thiazole ring significantly influences its electronic properties and reactivity. Fluorine atoms are known to enhance binding affinity by increasing lipophilicity and reducing metabolic degradation. This dual fluorination strategy has been employed in several successful drugs, demonstrating its effectiveness in improving pharmacokinetic properties.

The synthetic route to this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the triazolo-thiazole bridge is particularly challenging due to its sensitive nature and potential for rearrangement under harsh conditions. Advanced synthetic methodologies, such as transition-metal-catalyzed reactions and protecting group strategies, have been utilized to construct this complex framework efficiently.

Recent research has highlighted the potential of this compound as an inhibitor of enzymes involved in cancer progression. Studies have shown that molecules containing similar structural motifs can disrupt key signaling pathways that drive tumor growth. The benzamide core and nitrogen-containing heterocycles are particularly effective at binding to enzymes such as kinases and proteases, which are often overexpressed in cancer cells.

Moreover, preliminary computational studies have suggested that this compound may exhibit favorable pharmacokinetic properties due to its balanced lipophilicity and solubility. These properties are critical for ensuring adequate absorption, distribution, metabolism, excretion (ADME), and toxicity (DTX) profiles in vivo. Further experimental validation is required to confirm these predictions and assess the compound's potential as a lead candidate for drug development.

The role of fluorine atoms in modulating pharmacological activity cannot be overstated. In addition to enhancing binding affinity, fluorine substitution can influence metabolic stability by preventing unwanted degradation pathways. This has been demonstrated in numerous case studies where fluorinated analogs have shown improved efficacy compared to their non-fluorinated counterparts.

The combination of structural features from different pharmacophoric moieties makes this compound a versatile tool for medicinal chemists exploring new therapeutic avenues. By leveraging the known bioactivity of benzamides, triazoles, and thiazoles, researchers can design molecules with tailored properties for specific applications.

In conclusion, the compound with CAS number 895789-56-7 and product name 3-fluoro-N-{2-2-(2-fluorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}benzamide represents a significant contribution to pharmaceutical chemistry. Its unique structural features and promising pharmacological profile make it an attractive candidate for further investigation in drug development. Continued research into this molecule will likely uncover new therapeutic applications and provide valuable insights into structure-activity relationships within complex molecular systems.